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Compound of Interest

Compound Name: 6-Ethoxypyridine-3-carbonitrile

Cat. No.: B025935 Get Quote

This document provides a comprehensive overview of the chemical compound 6-
Ethoxypyridine-3-carbonitrile, focusing on its fundamental identifiers and properties. It is

intended for researchers, scientists, and professionals in the field of drug development and

chemical synthesis.

Core Identifiers
The unique identification of a chemical substance is paramount for research, development, and

regulatory purposes. A combination of identifiers ensures unambiguous reference in scientific

literature and databases.

Identifier Type Value

CAS Number 106853-78-5[1]

PubChem CID 18929445[1][2]

Molecular Formula C8H8N2O[1][2]

Molecular Weight 148.17 g/mol [1]

Monoisotopic Mass 148.06366 Da[2]
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Structural descriptors provide a machine-readable representation of the molecule's topology

and stereochemistry, facilitating computational analysis and database searching.

Descriptor Value

Canonical SMILES CCOC1=NC=C(C=C1)C#N[2]

InChI
InChI=1S/C8H8N2O/c1-2-11-8-4-3-7(5-9)6-10-

8/h3-4,6H,2H2,1H3[2]

InChIKey RBOHCYKUZOVCGH-UHFFFAOYSA-N[2]

IUPAC Name 6-ethoxypyridine-3-carbonitrile

Experimental and Predicted Properties
While extensive experimental data for this specific compound is not readily available in the

public domain, computational predictions offer valuable insights into its physicochemical

properties. These predictions are useful for initial assessments in drug discovery and process

development.

Property Predicted Value

XlogP 1.2[2]

Note: The properties listed above are based on computational models and should be confirmed

through experimental validation.

Methodologies for Compound Identification and
Characterization
The standard workflow for identifying and characterizing a novel or synthesized chemical

compound like 6-Ethoxypyridine-3-carbonitrile involves a series of analytical techniques.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://pubchemlite.lcsb.uni.lu/e/compound/18929445
https://pubchemlite.lcsb.uni.lu/e/compound/18929445
https://pubchemlite.lcsb.uni.lu/e/compound/18929445
https://pubchemlite.lcsb.uni.lu/e/compound/18929445
https://www.benchchem.com/product/b025935?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b025935?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


General Workflow for Chemical Compound Identification

Synthesis & Purification

Structure Elucidation

Purity Assessment

Chemical Synthesis

Purification (e.g., Chromatography, Recrystallization)

NMR Spectroscopy (1H, 13C)

Characterization

Mass Spectrometry (MS)

Characterization

Infrared (IR) Spectroscopy

Characterization

HPLC/GC Analysis

Verification Verification Verification

Elemental Analysis
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Interrelationship of Chemical Identifiers

6-Ethoxypyridine-3-carbonitrile

CAS Number
(106853-78-5)

is assigned

2D Structure

is represented by

Molecular Formula
(C8H8N2O)

determines

SMILES

can be described by

InChI / InChIKey

can be described by

IUPAC Name

can be described by
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. labsolu.ca [labsolu.ca]

2. PubChemLite - 6-ethoxypyridine-3-carbonitrile (C8H8N2O) [pubchemlite.lcsb.uni.lu]

To cite this document: BenchChem. [An In-depth Technical Guide on 6-Ethoxypyridine-3-
carbonitrile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b025935#6-ethoxypyridine-3-carbonitrile-cas-number-
and-identifiers]
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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